Cas no 1261864-09-8 (6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile)

• Product Name: 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile
• CAS No: 1261864-09-8
• MF: C₁₄H₈ClF₃N₂O
• MW: 312.674332618713
• CID: 4913203
• Update Time: 2025-07-18

6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H8ClF3N2O/c15-12-6-5-9(7-8-19)13(20-12)10-3-1-2-4-11(10)21-14(16,17)18/h1-6H,7H2
• InChI Key： GTDQVFGJEQWOED-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC#N)C(C2C=CC=CC=2OC(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 4.3
• Topological Polar Surface Area: 45.9

Additional information on 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

Introduction to 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261864-09-8)

6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261864-09-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro, trifluoromethoxy, and acetonitrile functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules.

The chloro substituent at the sixth position of the pyridine ring introduces electrophilic reactivity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds. The trifluoromethoxy group at the second position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the acetonitrile moiety at the third position contributes to the overall solubility and reactivity of the compound, facilitating its use in various synthetic pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The structural features of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile align well with this trend. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both chloro and trifluoromethoxy groups allows for selective functionalization, enabling chemists to fine-tune the biological activity of derived compounds.

One notable application of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a pivotal role in various cellular processes, making them attractive drug targets. The pyridine core of 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile provides a scaffold that can be modified to interact with specific PPIs. Recent advancements in computational chemistry have enabled researchers to predict and optimize binding affinities between such inhibitors and their target proteins. This has led to the discovery of several lead compounds that are now undergoing preclinical evaluation.

The trifluoromethoxy group is particularly noteworthy for its ability to modulate pharmacokinetic properties such as solubility and metabolic stability. In drug development, maintaining these properties is essential for achieving optimal therapeutic efficacy. For example, fluorinated aromatic rings have been shown to increase blood-brain barrier penetration, which is critical for treating central nervous system disorders. The incorporation of a trifluoromethoxy group into drug candidates has been associated with improved pharmacological outcomes in several clinical trials.

Another area where 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile has shown promise is in the synthesis of antiviral agents. Viruses often rely on host enzymes for replication, making these enzymes potential targets for antiviral drugs. The structural versatility of this compound allows for the design of molecules that can inhibit viral enzymes without affecting host proteins. Recent studies have highlighted its role in developing inhibitors against RNA-dependent RNA polymerases (RdRp), which are essential for viral replication cycles.

The chloro substituent also plays a critical role in modulating electronic properties and reactivity patterns. In transition-metal-catalyzed reactions, chloro groups can act as ligands or leaving groups, facilitating various transformations. This has been exploited in the development of catalytic systems for asymmetric synthesis, where enantioselective control is paramount. The ability to generate enantiomerically pure intermediates from 6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile underscores its importance in modern synthetic chemistry.

From a synthetic perspective, this compound serves as a versatile building block for constructing more complex molecules. Its reactivity allows for diverse functionalization strategies, including nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and metal-catalyzed cyclizations. These transformations have been harnessed to develop libraries of novel compounds for high-throughput screening (HTS). HTS is an essential tool in drug discovery pipelines, enabling researchers to identify hits with promising biological activity rapidly.

The impact of fluorinated compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity and selectivity due to changes in electronic distribution and steric effects. The trifluoromethoxy group exemplifies this trend by improving both potency and selectivity in drug candidates. Several FDA-approved drugs contain fluorinated aromatic rings, highlighting their therapeutic value.

In conclusion,6-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261864-09-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.